Cas no 898447-97-7 (4-tert-butyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-tert-butyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 898447-97-7
• MF: C₂₄H₂₆N₂O₃S₂
• MW: 454.604843616486
• CID: 5483857
• Update Time: 2025-05-19

4-tert-butyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• 4-tert-butyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C24H26N2O3S2/c1-24(2,3)19-11-8-18(9-12-19)23(27)25-20-13-10-17-6-4-14-26(21(17)16-20)31(28,29)22-7-5-15-30-22/h5,7-13,15-16H,4,6,14H2,1-3H3,(H,25,27)
• InChI Key： YUJQTPBJQLRDJH-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)C1=CC=C(C(C)(C)C)C=C1

Additional information on 4-tert-butyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Compound CAS No 898447-97-7: 4-Tert-butyl-N-(1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

The compound with CAS No 898447-97-7, named 4-Tert-butyl-N-(1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide group attached to a tetrahydroquinoline ring system substituted with a thiophene sulfonyl group and a tert-butyl substituent.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the thiophene sulfonyl group introduces unique electronic properties to the molecule, enhancing its ability to interact with biological targets. This makes it a promising candidate for research in areas such as enzyme inhibition and receptor modulation.

The synthesis of 4-Tert-butyl-N-(1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and high-throughput screening techniques.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its solubility in common organic solvents has been extensively studied, making it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 4-Tert-butyl-N-(1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and cardiovascular disorders.

Furthermore, the compound's ability to modulate cellular signaling pathways has opened new avenues for its application in oncology research. Ongoing investigations are exploring its potential as an anti-cancer agent by targeting specific proteins involved in tumor growth and metastasis.

The development of this compound represents a significant advancement in the field of medicinal chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers seeking to design novel drugs with improved efficacy and reduced side effects.

In conclusion, CAS No 898447-97-7, or 4-Tert-butyl-N-(1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, stands at the forefront of chemical innovation. With its promising biological profile and robust synthetic methodology, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing next-generation therapeutic agents.